(2-Methylpropyl)hydrazine dihydrochloride

• IUPAC Name: 2-methylpropylhydrazine;dihydrochloride
• InChI: InChI=1S/C4H12N2.2ClH/c1-4(2)3-6-5;;/h4,6H,3,5H2,1-2H3;2*1H
• InChI Key: SPLCYHBEYXAIBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNN.Cl.Cl
• Molecular Formula: C4H14Cl2N2
• Molecular Weight: 161.07 g/mol
• CAS No.: 443141-96-6

Description

(2-Methylpropyl)hydrazine dihydrochloride is a useful research compound. Its molecular formula is C4H14Cl2N2 and its molecular weight is 161.07. The purity is usually 95%.
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Scientific Research Applications

Antineoplastic and Carcinogenic Properties

Hydrazines and their analogues, including (2-Methylpropyl)hydrazine dihydrochloride, have shown both antineoplastic (anti-cancer) actions and carcinogenic properties. Research highlights that while hydrazine and some of its analogues demonstrated antineoplastic activities in animal models, the majority of these compounds are also carcinogenic. This duality suggests caution in exploring hydrazines for cancer cure due to the high percentage of these compounds being carcinogenic (Tóth, 1996; Tóth, 1994).

Mechanisms in Drug Development

Hydrazine derivatives have been investigated for their potential in drug development, particularly as antihypertensive agents and in the treatment of tuberculosis. For instance, monoamine oxidase inhibitors, which include hydrazine derivatives, have been evaluated for their antihypertensive effects in humans. Similarly, certain hydrazinecarboxamides showed promising in vitro anti-tubercular activity against Mycobacterium tuberculosis, suggesting their potential utility in designing new anti-tubercular compounds (Maxwell et al., 1960; Asif, 2014).

Environmental and Toxicological Concerns

Research has also focused on the environmental and toxicological concerns associated with hydrazines, including this compound. These compounds have been identified in various natural and synthetic sources, posing potential environmental risks. The toxicological profile of hydrazines includes adverse effects on multiple organ systems across different animal species and potentially in humans, highlighting the need for careful handling and consideration of these compounds in both industrial and medical contexts (Tóth, 2000; Tóth, 1988).

Analytical and Chemical Analysis

The control and analysis of hydrazines, hydrazides, and hydrazones in pharmaceuticals have been a subject of study, with emphasis on developing methodologies for detecting these genotoxic impurities. This research is crucial for ensuring the safety and efficacy of pharmaceutical products, offering guidance for analysts in controlling such impurities (Elder et al., 2011).

Safety and Hazards

“(2-Methylpropyl)hydrazine dihydrochloride” is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Mechanism of Action

Biochemical Pathways

Hydrazine derivatives are known to play a role in various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Action Environment

Environmental factors can influence the action, efficacy, and stability of (2-Methylpropyl)hydrazine dihydrochloride . For instance, the degradation rate of hydrazine in water is highly dependent on various factors, such as pH, temperature, oxygen content, alkalinity, hardness, and the presence of organic material and metallic ions .